Cas no 758721-22-1 (Taveuniamide C)

• Product Name: Taveuniamide C
• CAS No: 758721-22-1
• MF: C₁₉H₂₅Cl₄NO₃
• MW: 457.218702077866
• CID: 6644579
• PubChem ID: 11363084
• Update Time: 2024-03-02

Taveuniamide C Chemical and Physical Properties

Names and Identifiers

• Taveuniamide C
• CHEBI:220872
• DTXSID101333916
• 758721-22-1
• Methyl (E)-3-acetamido-10,10-dichloro-2-(6,6-dichlorohex-5-en-3-ynyl)dec-7-enoate
• (+)-Taveuniamide C

• Inchi： 1S/C19H25Cl4NO3/c1-14(25)24-16(11-7-3-4-8-12-17(20)21)15(19(26)27-2)10-6-5-9-13-18(22)23/h4,8,13,15-17H,3,6-7,10-12H2,1-2H3,(H,24,25)/b8-4+
• InChI Key： FRBZGQKWERYAML-XBXARRHUSA-N
• SMILES： ClC(C/C=C/CCCC(C(C(=O)OC)CCC#C/C=C(\Cl)/Cl)NC(C)=O)Cl

Computed Properties

• Exact Mass: 457.055904g/mol
• Monoisotopic Mass: 455.058854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Beta amino acids and derivatives